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Compound of Interest

Compound Name:
3-bromo-1-methyl-1H-

pyrazolo[3,4-b]pyridine

Cat. No.: B180037 Get Quote

An In-depth Technical Guide to the Molecular Weight of 3-bromo-1-methyl-1H-pyrazolo[3,4-
b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of 3-bromo-1-methyl-1H-
pyrazolo[3,4-b]pyridine, a compound of interest in chemical and pharmaceutical research.

Molecular Formula and Structure
The chemical formula for 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is C₇H₆BrN₃[1][2].

The structural arrangement consists of a pyrazolopyridine core, which is a bicyclic system

containing a pyrazole ring fused to a pyridine ring. A bromine atom is attached to the pyrazole

ring, and a methyl group is bonded to a nitrogen atom within the pyrazole ring.

Calculation of Molecular Weight
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula C₇H₆BrN₃ and the standard atomic weights

of the elements.

Experimental Protocols: Molecular Weight Determination
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The standard method for calculating the molecular weight of a chemical compound from its

molecular formula is as follows:

Identify the molecular formula: Determine the number of atoms of each element present in

the molecule. For 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine, the formula is C₇H₆BrN₃.

Obtain standard atomic weights: Use the standard atomic weights for each element as

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Carbon (C): 12.011 amu[3][4][5][6]

Hydrogen (H): 1.008 amu[7][8][9][10][11]

Bromine (Br): 79.904 amu[12][13][14][15][16]

Nitrogen (N): 14.007 amu[17][18][19][20][21]

Calculate the total weight for each element: Multiply the number of atoms of each element by

its standard atomic weight.

Sum the total weights: Add the total weights of all elements to obtain the molecular weight of

the compound.

Data Presentation: Summary of Atomic
Contributions
The following table summarizes the contribution of each element to the total molecular weight

of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine.
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904 79.904

Nitrogen N 3 14.007 42.021

Total 212.050

The calculated molecular weight of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is 212.05

g/mol [2].

Mandatory Visualization: Molecular Structure
Diagram
The logical structure of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is depicted in the

following diagram generated using the DOT language.

Caption: Molecular structure of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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